1,2,3-O-Tris(triisopropyl) Glycerol-d5
Overview
Description
1,2,3-O-Tris(triisopropyl) Glycerol-d5 (TIPG-d5) is a synthetic compound that has been used in scientific research for decades. It is a tris-substituted glycerol derivative with a unique structure and properties. TIPG-d5 can be used as a model compound to study the structure and properties of other glycerol derivatives, and it has been used in a variety of scientific applications, including drug delivery, biochemistry, and nanotechnology.
Scientific Research Applications
Nuclear Magnetic Resonance (NMR) Spectroscopy
1,2,3-O-Tris(triisopropyl) Glycerol-d5 is primarily used as a solvent or standard in nuclear magnetic resonance (NMR) spectroscopy . The deuterium atoms in the compound provide unique signals that can be used to identify and study the molecular structure and dynamics of other compounds .
Organic Synthesis
This compound is also used as a reagent in organic synthesis, particularly in the preparation of chiral compounds . It can be used as a chiral auxiliary, helping to induce stereochemistry in reactions that would otherwise produce racemic mixtures .
Proteomics Research
1,2,3-O-Tris(triisopropyl) Glycerol-d5 is used in proteomics research . Proteomics is the large-scale study of proteins, and this compound can be used in various techniques to study protein structure and function .
Biochemical Research
The compound is used in a variety of biochemical research applications . Its unique properties make it useful in studying biochemical processes and reactions .
Enzymatic Action Research
Research into enzymatic action and tolerance against crude glycerol impurities has also utilized this compound . It’s a promising candidate for such studies .
These are just a few of the many potential applications of 1,2,3-O-Tris(triisopropyl) Glycerol-d5 in scientific research. Its versatility and unique properties make it an important compound in the fields of chemistry and biochemistry .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1,2,3-O-Tris(triisopropyl) Glycerol-d5 can be achieved through a multistep process involving protection and deprotection of hydroxyl groups, alkylation, and hydrogenation.", "Starting Materials": [ "Glycerol-d5", "Triisopropyl borate", "Sodium hydride", "Methyl iodide", "Palladium on carbon", "Hydrogen gas" ], "Reaction": [ "The first step involves protection of all three hydroxyl groups of glycerol-d5 using triisopropyl borate as a protecting group.", "The protected glycerol-d5 is then treated with sodium hydride to generate the corresponding alkoxide intermediate.", "Methyl iodide is then added to the reaction mixture to alkylate the alkoxide intermediate, resulting in the formation of the protected 1,2,3-O-tris(triisopropyl) glycerol-d5.", "The protecting groups are then removed using acidic conditions to yield the desired compound.", "Finally, the compound is subjected to hydrogenation using palladium on carbon as a catalyst to obtain 1,2,3-O-Tris(triisopropyl) Glycerol-d5." ] } | |
CAS RN |
1330185-53-9 |
Product Name |
1,2,3-O-Tris(triisopropyl) Glycerol-d5 |
Molecular Formula |
C30H68O3Si3 |
Molecular Weight |
566.157 |
IUPAC Name |
[1,1,2,3,3-pentadeuterio-1,3-bis[tri(propan-2-yl)silyloxy]propan-2-yl]oxy-tri(propan-2-yl)silane |
InChI |
InChI=1S/C30H68O3Si3/c1-21(2)34(22(3)4,23(5)6)31-19-30(33-36(27(13)14,28(15)16)29(17)18)20-32-35(24(7)8,25(9)10)26(11)12/h21-30H,19-20H2,1-18H3/i19D2,20D2,30D |
InChI Key |
DTDBKBUDBOGWQC-LBOKBOHPSA-N |
SMILES |
CC(C)[Si](C(C)C)(C(C)C)OCC(CO[Si](C(C)C)(C(C)C)C(C)C)O[Si](C(C)C)(C(C)C)C(C)C |
synonyms |
1,2,3-O-Tris(triisopropyl) 1,2,3-Propanetriol-d5; 1,2,3-O-Tris(triisopropyl) 1,3-Dihydroxy-2-propanol-d5; 1,2,3-O-Tris(triisopropyl) Propanetriol-d5; 1,2,3-O-Tris(triisopropyl) 1,2,3-Propane-1,1,2,3,3-d5-triol; 1,2,3-O-Tris(triisopropyl) 1,2,3-Trihyd |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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